During natural disasters, there is a noticeably increased use of social media sites such as Twitter. Substantial research on social media data use during disasters has been conducted in the past decade since various social media platforms have emerged and gained popularity. This research highlights a thorough examination of the textual content of users’ posts shared on Twitter across the 48 contiguous U.S. states (CONUS) during hurricanes Harvey (2017) and Dorian (2019). We processed and analyzed 35 million tweets by classifying them into the main topics of concern discussed on Twitter over the CONUS. Sentiment analysis, topic modeling, and topic classification are a few of the Artificial Intelligence techniques from Natural Language Processing (NLP) that we employed in this work to analyze the Twitter data. Applying the NLP techniques on this large volume of data, made it possible to classify the tweet content into distinct categories in order to reveal valuable information on social response to hurricanes and assist crisis management agencies and disaster responders during and post disasters. Furthermore, this study offers helpful insights on the way climate change is discussed on Twitter before, during and after hurricane Harvey and Dorian. The outcome of this study uncovers detailed information on social response to hurricanes which benefits disaster managers and responders in reducing the detrimental effects of such extreme events and enhancing community readiness when these events occur.

This article explains the assessment and conceptual framing of the Vulnerability Synthesis in the Africa chapter of the Intergovernmental Panel on Climate Change’s (IPCC) 6th Assessment Report (AR6), situating the synthesis within emerging understandings of complex climate change risk, intersectionality and multi-dimensional vulnerability. It highlights how reducing vulnerability holds the greatest potential gains for reducing near-term climate risk in Africa. It elaborates how important dimensions of vulnerability, such as inequalities of gender, migrant status or level of income, compound with each other to affect risk. Our review of current vulnerability scholarship reveals severe limitations for climate risk management that are rooted in a lack of attention to interacting social drivers and their effects on risk, as well as an orientation toward vulnerability analyses at coarse social and spatial levels. These scales do not match well with the localised nature of vulnerability nor the impacts of climate change. There is also limited research on the intersectional differentiation of vulnerabilities, which is essential to understanding the heterogeneous nature of vulnerable groups and their agency, particularly concerning navigating or contesting unequal power relations. Reflecting on these dimensions in the Vulnerability Synthesis, we identify how research can provide a deeper understanding of the interactions among multiple drivers of vulnerability and why this matters for adaptation in Africa. Key to this understanding will be to show how responses to climate change affect important dimensions of vulnerability and with what overall risk outcomes. Doing so will advance intersectional analysis within place-based vulnerability assessments across Africa and better inform the design of interventions targeting those dimensions and scales of vulnerability that have the greatest proportional effect on risk reduction. These will contribute informed safeguards against maladaptation as well as provide concrete directions for planning for more inclusive climate-resilient development.

Adaptation to increasing impacts of climate change will require societies to design portfolios of risk management solutions by selecting from an array of available adaptation options. A major step on the way towards a strong social contract for adaptation is understanding how different actors view different adaptation options. Here we adopt an actor-oriented multi-dimensional framework to understand how different actors evaluate their perceived adaptation solution space. The aim is to understand who identifies which adaptation options and how they are assessed. We build on the feasibility assessment used in IPCC’s sixth assessment report and explore the framework by applying it to the solution space for flood risk in Mumbai. We draw on empirical data collected through key informant interviews with state, civil society and academic actors. Our findings show that, overall, actors see most need for adaptation measures in relation to institutional changes, e.g. in relation to planning procedures and a shift in risk management paradigms. While actors show consensus on the importance of green infrastructure, we find stark differences in their perception of grey infrastructure measures. In terms of the factors perceived to enable or constrain adaptation, actors agree on the pivotal role of institutional aspects as even more important than financial or technical factors. This study makes an empirical and analytical contribution to advance feasibility assessments by including actor perceptions and their evaluation of options in real world settings.

The hydrological regulation services provided by wetlands have great potential to be used as a nature-based solution for improving basin resilience to hydrological extremes. However, the efficiency of wetlands in attenuating hydrological extremes and how this attenuation efficiency varies with the location and type of wetland are not well understood. Here, we used a distributed hydrological modeling platform coupled with isolated and riparian wetland modules (IWs and RWs) to (i) quantify the impacts of wetlands on extreme flood and severe drought and (2) investigate the influences of geographical location and types of wetlands on their regulation efficiency. The hydrological modeling was conducted with various wetland loss scenarios on the Nenjiang River Basin (NRB)- a large river basin where wetlands are abundant and play an important hydrological regulation function. Modeling results showed that RWs mainly decreased peak flow and reduced downstream flood volume. However, IWs predominantly decreased flood volume and slightly mitigated peak flow in the entire NRB. For severe drought, RWs overall alleviated drought while IWs could intensify drought deficit to some extent. In terms of geographical location, upstream wetland obviously amplified downstream flood risks whereas alleviated drought intensity by providing source water for downstream during drought period. Downstream wetland exerted strong hydrological influence on extreme floods and severe droughts and should be restored and conserved preferentially to promote basin hydrologic resilience in the NRB. The methodology in this study can also be applied to other study areas for decision and management when considering spatial distribution and types of wetland restoration for promoting basin hydrologic resilience.

Extreme weather events have cost lives and financial losses across the United States. Moreover, they are expected to increase in frequency, and this will exacerbate their impact on vulnerable sectors such as agriculture. But how farmers could adapt to extreme weather events by adopting different conservation practices has received slight attention in the literature. This study examines how farmers' perceptions of drought and flooding influence their decisions to implement conservation practices in their conventional crop fields. Out of the 350 farmer responses we received, fewer than half indicated a likelihood to adopt no-tillage/reduced tillage (43%), cover crops (40%), crop diversification (37%), and integrated crop-livestock grazing (29%). Using this data and a multivariate probit modeling framework, we show that farmers’ decisions can be partly explained by their perception of drought but not by their perception of flooding. Specifically, the perceived number of drought years significantly increases the likelihood of adopting no-tillage/reduced tillage and diversified cropping in the future. However, the number of drought years is not significantly associated with the use of cover crops and integrated crop-livestock grazing. These results suggest that the effects of extreme weather events on adoption of conservation practices as adaptive measures vary across different practices. Therefore, adaptation policies that make use of conservation practices must be tailored to farmers’ needs and priorities to be effective.

Climate scenarios predict that temperatures will rise and the subsequent heat periods that negatively impact human well-being will increasingly become common. The impact of heat in cities can be adapted to through urban planning, economic investments and other measures. The outcomes of adaptation should be monitored, for example, through indicators. However, adaptation outcome indicators are lacking research and development. We report a co-development process of adaptation outcome indicators that can be used to assess adaptation progress to urban heat risk. We use existing literature, a focus group discussion and a questionnaire to co-develop 16 indicators in the City of Helsinki, Finland. Developed indicators take into account key urban characteristics, including social vulnerability, state of the environment, infrastructure, green–blue infrastructure, economic resources, and knowledge and awareness. This study provides a framework for cities to develop their adaptation monitoring strategy and illustrates a novel empirical case study of derivation process of urban heat risk adaptation indicators.

Using individual-level panel data representative of Chinese residents, this study examines in detail the relationship between temperature and subjective well-being (SWB). We first find that a 1 °C increase in temperature anomalies (difference between current and historical temperature) causes a 0.02 decrease in SWB (2% of 1 S.D.). Second, we present evidence of climate inequality along socioeconomic status (SES) as SWB of better educated, and higher-income Chinese residents are less affected by temperature anomalies compared to their lower SES counterparts. Closer examination reveals that adaptation mechanisms such as ownership of air-conditioners, automobiles, and indoor work help to alleviate adverse impacts of temperature anomalies. Lastly, for better comparison, we express our findings as monetized damages. We compute that a 1 °C increase in temperature anomalies causes damages equivalent to around 6.9% of income. However, these damages are mostly driven by Chinese from the lower-SES stratum as their damages are equivalent to around 9.6% of income compared to no damages for the high-SES group. Similarly, when translated into elasticity, we find that temperature-induced damages reduce by around 2% for every 1% increase in average income.

Climate change resilience not only depends on the physiographic properties, but also the socio-economic status of the people. Considering climate change resilience as a socio-ecological construct, few attempts have been taken to measure resilience across the space, especially at national and community scales. There is a paucity of research that contributes to the spatial understanding of climate change resilience at local level from the system approach. This study aims to provide an assessable means through an analytical geospatial exercise of intrinsic resilience of a socio-ecological system in the context of climate change scenario. Due to the unique physiographic and geomorphological characteristics, the central coast of Bangladesh has already been termed as one of the most climate change vulnerable hotspots by the International Panel on Climate Change (IPCC). Therefore, it demands a comprehensive assessment in terms of climate change vulnerability, adaptive capacity and resilience. We investigated the intrinsic resilience of this region by adopting Climate Change Resilience of Place (C-CROP) model. This study is the first attempt to the implication of the C-CROP model in real world scenario. Remote Sensing based earth observation, census, and ancillary data were in the centre of the investigation while Principal Component Analysis (PCA) was employed to select and weigh bottom level indicators. 20 adaptive capacity indicators and 17 vulnerability indicators were selected in this regard. Using PCA, 37 indicators are reduced to 5 adaptive capacity and 3 vulnerability principal components which explain 73.81% and 79.17% variance in the data respectively. Quantification and mapping of intrinsic resilience through geospatial approach using Google Earth Engine (GEE) provide useful data that show how intrinsic resilience is spatially distributed in the most vulnerable hotspot in the climate change context. The findings of the study can contribute to climate change adaptation and disaster risk reduction programs to sustainably allocate limited resources and set priority interventions in order to build vulnerable communities resilient in changing climatic scenario.

The Shared Socioeconomic Pathways (SSPs) were developed as a framework for exploring alternative futures with challenges for climate change mitigation and adaptation. Whilst originally developed at the global scale, the SSPs have been increasingly interpreted at the national scale in order to inform national level climate change policy and impact assessments, including mitigation and adaptation actions. Here, we present a set of quantitative SSP scenario projections, based on narratives and semi-quantitative trends, for the UK (the UK-SSPs) for a wide range of sectors that are relevant to the UK climate research, policy and business communities. We show that a mixed-methods approach that combines computational modelling with an interpretation of stakeholder storylines and empirical data is an effective way of generating a comprehensive range of quantitative indicators across sectors and geographic areas in a specific national context. The global SSP assumptions of low challenges to climate adaptation lead to similar socioeconomic outcomes in UK-SSP1 and UK-SSP5, although based on very different dynamics and underlying drivers. Convergence was also identified in indicators related to more efficient natural resource use in the scenarios with low challenges to climate change mitigation (UK-SSP1 and UK-SSP4). Alternatively, societal inequality played a strong role in scenarios with high challenges to adaptation leading to convergence in indicator trends (UK-SSP3 and UK-SSP4).

Climate change is transforming the risks individuals and households face, with potentially profound socioeconomic consequences such as increased poverty, inequality, and social instability. Social protection is a policy tool that governments use to help individuals and households manage risks linked to income and livelihoods, and to achieve societal outcomes such as reducing poverty and inequality. Despite its potential as a policy response to climate change, the integration of social protection within the climate policy agenda is currently limited. While the concept of risk is key to both sectors, different understandings of the nature and scope of climate change impacts and their implications, as well as of the adequacy of social protection instruments to address them, contribute to the lack of policy and practice integration.Our goal is to bridge this cognitive gap by highlighting the potential of social protection as a policy response to climate change. Using a comprehensive climate risk lens, we first explore how climate change drives risks that are within the realm of social protection, and their implications, including likely future trends in demand for social protection. Based on this analysis, we critically review existing arguments for what social protection can do and evidence of what it currently does to manage risks arising from climate change. From the analysis, a set of reconceptualised roles emerge for social protection to strategically contribute to climate-resilient development.